Cas no 500780-11-0 (α-Phenyl-2-piperidineacetonitrile)

• Product Name: α-Phenyl-2-piperidineacetonitrile
• CAS No: 500780-11-0
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1005346
• PubChem ID: 18934440
• Update Time: 2025-10-28

α-Phenyl-2-piperidineacetonitrile Chemical and Physical Properties

Names and Identifiers

• α-Phenyl-
• 2-phenyl-2-piperidin-2-ylacetonitrile
• Α-PHENYL- 2-PIPERIDINEACETONITRILE
• α-Phenyl-2-piperidin
• Alpha-Phenyl-02-piperidineacetonitrile
• A-Phenyl-2-piperidineacetonitrile
• EN300-147136
• 500780-11-0
• alpha-Phenyl-
• AKOS026728847
• alpha-Phenyl-2-piperidineacetonitrile
• DTXSID40596634
• Phenyl(piperidin-2-yl)acetonitrile
• 2-PHENYL-2-(PIPERIDIN-2-YL)ACETONITRILE
• SCHEMBL7034795
• α-Phenyl-2-piperidineacetonitrile

• Inchi： 1S/C13H16N2/c14-10-12(11-6-2-1-3-7-11)13-8-4-5-9-15-13/h1-3,6-7,12-13,15H,4-5,8-9H2
• InChI Key： YDGDHTYZTPBCLZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 2.76468

Additional information on α-Phenyl-2-piperidineacetonitrile

α-Phenyl-2-piperidineacetonitrile: A Comprehensive Overview

α-Phenyl-2-piperidineacetonitrile (CAS No. 500780-11-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure featuring a phenyl group attached to a piperidine ring with an acetonitrile substituent, has demonstrated remarkable potential in various applications. Recent advancements in synthetic methodologies and its integration into drug discovery pipelines have further solidified its importance in contemporary research.

The chemical structure of α-Phenyl-2-piperidineacetonitrile is a key factor in its reactivity and functionality. The piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, provides a rigid framework that facilitates various chemical transformations. The phenyl group, being an aromatic substituent, introduces electronic effects that enhance the compound's stability and reactivity. The acetonitrile group, on the other hand, serves as a versatile functional group that can participate in nucleophilic substitutions, additions, and other reactions. This combination of structural features makes α-Phenyl-2-piperidineacetonitrile a valuable building block in organic synthesis.

Recent studies have highlighted the role of α-Phenyl-2-piperidineacetonitrile in the development of novel therapeutic agents. Researchers have explored its potential as a lead compound in the design of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of α-Phenyl-2-piperidineacetonitrile exhibit potent inhibitory activity against tyrosine kinases, suggesting their potential as anti-cancer agents. These findings underscore the compound's significance in drug discovery efforts.

In addition to its medicinal applications, α-Phenyl-2-piperidineacetonitrile has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. A 2023 report in *Advanced Materials* detailed the synthesis of high-performance polymers derived from α-Phenyl-2-piperidineacetonitrile, showcasing their potential in advanced electronics and optoelectronic devices.

The synthesis of α-Phenyl-2-piperidineacetonitrile involves a series of well-established organic reactions. Typically, the compound is synthesized via nucleophilic substitution or coupling reactions involving appropriate intermediates. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability. These improvements have made α-Phenyl-2-piperidineacetonitrile more accessible for both academic and industrial applications.

From an environmental perspective, researchers have investigated the biodegradation and ecological impact of α-Phenyl-2-piperidineacetonitrile. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, minimizing its persistence in natural environments. This information is crucial for assessing its environmental safety and guiding sustainable practices in its production and use.

In conclusion, α-Phenyl-2-piperidineacetonitrile (CAS No. 500780-11-0) stands as a pivotal compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic methodologies and application development, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial advancements.